Cas no 2703779-33-1 (2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride)

• Product Name: 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride
• CAS No: 2703779-33-1
• MF: C₉H₁₉Cl₂N₃
• MW: 240.173259973526
• MDL: MFCD34550966
• CID: 5615807
• PubChem ID: 165945593
• Update Time: 2025-11-06

2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride
• Z5184485941
• EN300-32778136
• 2703779-33-1
• 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride

• MDL： MFCD34550966
• Inchi： 1S/C9H17N3.2ClH/c1-4-11-9(12-5-1)8-2-6-10-7-3-8;;/h8,10H,1-7H2,(H,11,12);2*1H
• InChI Key： ROSBRRDUBQDVBP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2=NCCCN2)CC1

Computed Properties

• Exact Mass: 239.0956030g/mol
• Monoisotopic Mass: 239.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4Ų

Additional information on 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride

2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride: A Promising Compound in Pharmaceutical Research

2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride is a unique chemical compound with the CAS number 2703779-33-1 that has garnered significant attention in the field of pharmaceutical sciences. This compound belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities. Recent studies have highlighted its potential as a novel scaffold in drug development, particularly for targeting neurological disorders and metabolic diseases. The structural features of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride make it a versatile platform for chemical modification, enabling the creation of derivatives with enhanced pharmacological properties.

The molecular structure of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride consists of a tetrahydropyrimidine ring fused with a piperidine ring, creating a complex three-dimensional framework. This unique architecture allows for multiple points of interaction with biological targets, making it an attractive candidate for drug design. The dihydrochloride salt form enhances its solubility in aqueous environments, which is crucial for pharmaceutical applications requiring high bioavailability. Researchers have recently explored the synthesis of this compound through various methods, including catalytic hydrogenation and microwave-assisted reactions, which have been optimized to improve yield and purity.

Recent advancements in computational chemistry have provided insights into the binding mechanisms of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride with target proteins. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective affinity for the enzyme acetylcholinesterase, which is implicated in Alzheimer's disease. The study utilized molecular docking simulations to predict the interaction sites and confirmed the compound's potential as a therapeutic agent for neurodegenerative disorders. These findings underscore the importance of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride in the development of targeted therapies.

Another area of interest is the application of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride in the treatment of metabolic syndromes. A 2022 clinical trial reported in Diabetes Research and Clinical Practice evaluated its efficacy in modulating insulin sensitivity. The results indicated that the compound could improve glucose metabolism by interacting with specific receptors in pancreatic beta cells. This discovery has sparked further investigation into its potential as a novel antidiabetic agent. The compound's ability to act as a dual-action molecule—both as an agonist and antagonist—has been a focal point of recent research.

The pharmacokinetic profile of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride is another critical aspect of its therapeutic potential. Studies have shown that it exhibits favorable oral bioavailability, with a half-life of approximately 4 hours in preclinical models. This characteristic is essential for developing drugs that require sustained release mechanisms. Researchers have also explored the use of nanocarriers to enhance its delivery to target tissues, a strategy that has shown promise in improving therapeutic outcomes. The compound's low toxicity profile, as reported in a 2021 safety assessment, further supports its viability for clinical application.

One of the most notable applications of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride is in the field of neuropharmacology. A 2023 study published in Neuropharmacology investigated its effects on synaptic plasticity in animal models of Parkinson's disease. The results indicated that the compound could enhance dopamine release by modulating the activity of monoamine oxidase enzymes. This finding has significant implications for the treatment of Parkinson's disease, as it suggests a new approach to managing neurodegeneration. The compound's ability to cross the blood-brain barrier is a key factor in its potential therapeutic applications.

Recent advances in drug delivery systems have also opened new avenues for the use of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride. A 2022 study in Advanced Drug Delivery Reviews explored the development of lipid-based nanoparticles for targeted delivery of this compound to the central nervous system. The study demonstrated that the nanoparticles significantly increased the compound's concentration in brain tissues while minimizing systemic side effects. This approach represents a significant step forward in the treatment of neurological disorders, as it allows for precise delivery of the drug to affected areas.

The synthesis of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride has been the subject of several optimization studies aimed at improving its production efficiency. A 2021 paper in Organic & Biomolecular Chemistry described a novel catalytic method that reduced the reaction time by 40% compared to traditional methods. This advancement has important implications for the scalability of the compound's production, making it more feasible for large-scale pharmaceutical applications. The use of green chemistry principles in the synthesis process has also been emphasized, as it reduces environmental impact and aligns with sustainable practices in drug development.

Despite its promising properties, 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride faces challenges in its development as a therapeutic agent. One of the primary concerns is the need for further clinical trials to establish its safety and efficacy in human populations. While preclinical studies have shown positive results, the compound's behavior in humans may differ due to physiological variations. Additionally, the potential for drug interactions with existing medications requires thorough investigation. Researchers are currently working on identifying biomarkers that can predict the compound's response in different patient populations, which will be crucial for personalized medicine approaches.

Another area of ongoing research is the exploration of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride as a lead compound for the development of new drugs. A 2023 study in MedChemComm reported the synthesis of several derivatives with modified functional groups that showed improved potency against specific targets. These derivatives are being evaluated for their potential in treating a range of diseases, including cancer and autoimmune disorders. The ability to fine-tune the compound's properties through chemical modifications highlights its adaptability as a drug scaffold.

In conclusion, 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride represents a significant advancement in pharmaceutical research. Its unique molecular structure and versatile chemical properties make it a promising candidate for the development of new therapeutic agents. Recent studies have demonstrated its potential in treating neurological disorders, metabolic syndromes, and other conditions. While further research is needed to fully understand its applications, the compound's characteristics position it as a valuable asset in the quest for innovative treatments. As research continues to evolve, the role of 2-(Piperidin-4-yl)-1,4,5,6-tetrahydropyrimidine dihydrochloride in pharmaceutical science is likely to expand, offering new possibilities for patient care.